[(2S,4R)-1-benzyl-4-methoxypyrrolidin-2-yl]methanamine

• IUPAC Name: [(2S,4R)-1-benzyl-4-methoxypyrrolidin-2-yl]methanamine
• InChI: InChI=1S/C13H20N2O/c1-16-13-7-12(8-14)15(10-13)9-11-5-3-2-4-6-11/h2-6,12-13H,7-10,14H2,1H3/t12-,13+/m0/s1
• InChI Key: KCFCMCLIRLTYQM-QWHCGFSZSA-N
• Canonical SMILES: COC1CC(N(C1)CC2=CC=CC=C2)CN
• Isomeric SMILES: CO[C@@H]1C[C@H](N(C1)CC2=CC=CC=C2)CN
• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol
• CAS No.: 2171202-22-3

Description

“[(2S,4R)-1-benzyl-4-methoxypyrrolidin-2-yl]methanamine” is a chemical compound with the CAS Number: 2171202-22-3. It has a molecular weight of 220.31.

Molecular Structure Analysis

The molecular formula of this compound is C13H20N2O. For more detailed structural information, you may need to refer to the compound’s InChI key or a molecular file, which are often provided by chemical databases.

Physical and Chemical Properties Analysis

This compound has a predicted boiling point of 312.8±32.0 °C and a predicted density of 1.07±0.1 g/cm3. Its pKa is predicted to be 9.91±0.29.

Scientific Research Applications

Dopamine D2 Receptor Ligands

(Jůza et al., 2022) discuss the significance of dopamine D2 receptor (D2R) ligands in the treatment of neuropsychiatric disorders such as schizophrenia, Parkinson's disease, depression, and anxiety. The study highlights the structural requirements for high D2R affinity and the therapeutic potential of D2R modulators developed in the last decade, focusing on 1,4-disubstituted aromatic cyclic amines.

Metoclopramide's Clinical Use

(Pinder et al., 2012) review the pharmacological properties and clinical use of Metoclopramide, indicating its application in gastrointestinal diagnostics and various types of vomiting treatment. The article provides insight into the drug's mechanism, highlighting its relevance to the study of similar compounds.

Cytochrome P450 Isoforms

(Khojasteh et al., 2011) focus on the inhibition of cytochrome P450 (CYP) isoforms in human liver microsomes, essential for understanding drug metabolism and potential drug-drug interactions. The selectivity of chemical inhibitors against various CYP isoforms is critical for deciphering the involvement of specific isoforms in the metabolism of drugs, including [(2S,4R)-1-benzyl-4-methoxypyrrolidin-2-yl]methanamine.

Melatonin in Plant Science

(Nawaz et al., 2016) review the role of melatonin in plants, from regulating senescence to improving growth under stress conditions. While focusing on melatonin, this review indirectly supports research into structurally similar compounds and their potential applications in enhancing plant resilience to environmental stress.

Benzofuran Antimicrobial Agents

(Hiremathad et al., 2015) and (Hiremathad et al., 2015) discuss benzofuran and its derivatives as promising structures in the development of new antimicrobial agents. Given the structural similarity and pharmacological relevance, insights from benzofuran research could inform the exploration of this compound as a potential antimicrobial agent.

Safety and Hazards

The safety information for this compound indicates that it may be dangerous. For detailed safety and hazard information, it’s best to refer to the compound’s Material Safety Data Sheet (MSDS).